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Compound of Interest

Compound Name: Ethyl 2-Chloro-4-iodobenzoate

CAS No.: 92712-69-1

Cat. No.: B1610674

Get Quote

Executive Summary & Chemical Identification
Ethyl 2-Chloro-4-iodobenzoate (CAS: 92712-69-1) represents a specific class of halogenated

aromatic esters commonly used as intermediates in pharmaceutical synthesis.[1] Unlike

standard organic waste, this compound contains two distinct halogens—Chlorine (Cl) and

Iodine (I)—bound to an aromatic ring.

Operational Criticality: Improper disposal of this compound into general "Organic Solvent"

streams is a frequent compliance failure. The presence of Iodine requires specific incineration

protocols to prevent the release of corrosive Hydrogen Iodide (HI) gas and purple iodine

vapors, which can damage standard incinerator scrubbers and violate emission standards.
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Chemical Parameter Specification

Chemical Name Ethyl 2-Chloro-4-iodobenzoate

CAS Number 92712-69-1

Molecular Formula C₉H₈ClIO₂

Hazard Class Halogenated Organic (Irritant)

Physical State Solid or Viscous Liquid (Purity dependent)

Hazard Assessment & Mechanism
Before handling waste, researchers must understand the causality of the hazards to implement

self-validating safety systems.

The "Why" Behind the Protocol
Halogen Load: Upon thermal decomposition (incineration), this compound releases

Hydrogen Chloride (HCl) and Hydrogen Iodide (HI). HI is significantly more corrosive and

heavier than HCl, requiring high-temperature incineration with caustic scrubbing.

Hydrolysis Risk: As an ester, contact with strong acids or bases in a waste container can

trigger hydrolysis, releasing 2-chloro-4-iodobenzoic acid and ethanol. This reaction is

exothermic and can pressurize sealed waste containers.

Toxicology: The compound is an Irritant (H315, H319, H335).[2] Dust or vapor inhalation

triggers respiratory inflammation.

Disposal Workflow (Decision Matrix)
The following logic gate ensures the compound is routed to the correct waste stream.
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Critical Logic: All solutions default to Halogenated Stream due to solute

Waste Generation:
Ethyl 2-Chloro-4-iodobenzoate

Physical State?

Solid / Pure Substance

Solid/Powder Solution / Reaction Mixture

Dissolved

Stream A: Solid Hazardous
(Halogenated)

Is Solvent Halogenated?

Stream B: Liquid Halogenated
(High BTU)

Yes (DCM, Chloroform) No (Ethyl Acetate, Hexane)

Select Container:
HDPE or Amber Glass

Labeling:
'Halogenated Organic Waste'

List: Chlorine & Iodine Content

EHS Pickup / Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for routing Ethyl 2-Chloro-4-iodobenzoate waste. Note that even if

dissolved in a non-halogenated solvent (e.g., Ethyl Acetate), the presence of the solute

mandates the "Halogenated" waste stream.

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Golden Rule)
Do NOT mix this compound with:

Oxidizers: (e.g., Peroxides, Nitric Acid) – Risk of liberating free Iodine gas (

), which is toxic and corrosive.

Aqueous Basic Solutions: (e.g., NaOH waste) – Risk of rapid hydrolysis and heat generation.

Phase 2: Containerization
Material: Use High-Density Polyethylene (HDPE) or Amber Glass.

Why? Amber glass protects the iodine-carbon bond from photodegradation (homolytic

cleavage), which can darken the waste and increase internal pressure.

Headspace: Leave at least 10% headspace to accommodate potential thermal expansion or

slow off-gassing.

Phase 3: Labeling Compliance
The label must be explicit to prevent rejection by the waste management vendor.

Primary Tag: HAZARDOUS WASTE.[3]

Chemical Constituents: Must list "Ethyl 2-Chloro-4-iodobenzoate" fully. Do not use

abbreviations like "ECIB".

Hazard Checkboxes: Check "Irritant" and "Toxic".

Critical Note: Add a comment: "Contains Organic Iodine" (This alerts the incineration plant to

adjust scrubber pH).
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Emergency Procedures: Spill Management
In the event of a spill outside the fume hood:

Scenario Protocol

Solid Spill

1. Isolate: Evacuate immediate area if dust is

visible.2. PPE: Don double nitrile gloves and

N95/P100 respirator.3. Clean: Cover with wet

paper towels to prevent dust, then scoop into a

wide-mouth jar.4. Decon: Wash surface with

soap and water; do not use bleach (oxidizer

risk).

Liquid Spill

1. Absorb: Use vermiculite or sand. Do not use

combustible materials (sawdust) if the solvent is

flammable.2. Collect: Scoop into a sealed

bag/container.3. Ventilate: Allow fume hood to

run at max flow if spill is internal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.jk-sci.com/products/ts246cs-0094428
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-iodobenzoate
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1610674/docs#proper-disposal-procedures-ethyl-2-chloro-4-iodobenzoate
https://www.benchchem.com/product/b1610674/docs#proper-disposal-procedures-ethyl-2-chloro-4-iodobenzoate
https://www.benchchem.com/product/b1610674/docs#proper-disposal-procedures-ethyl-2-chloro-4-iodobenzoate
https://www.benchchem.com/product/b1610674/docs#proper-disposal-procedures-ethyl-2-chloro-4-iodobenzoate
https://www.benchchem.com/product/b1610674?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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